Cas no 91961-41-0 ( )

structure
Product name:
Chemical and Physical Properties
Names and Identifiers
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- 2-(1-chloronaphthalen-2-yl)oxyacetamide
- 3,3-DIETHOXYPROPAN-1-OL
- NSC190648
- Acetamide, 2-[(1-chloro-2-naphthalenyl)oxy]-
- DTXSID70307290
- NSC-190648
- 91961-41-0
- 2-[(1-chloro-2-naphthyl)oxy]acetamide
- AKOS030220499
-
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- Inchi: InChI=1S/C12H10ClNO2/c13-12-9-4-2-1-3-8(9)5-6-10(12)16-7-11(14)15/h1-6H,7H2,(H2,14,15)
- InChI Key: CIOBWIQLSLWFIY-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)C=CC(=C2Cl)OCC(=O)N
Computed Properties
- Exact Mass: 235.04
- Monoisotopic Mass: 235.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 52.3A^2
Experimental Properties
- Density: 1.332
- Boiling Point: 470°C at 760 mmHg
- Flash Point: 238.1°C
- Refractive Index: 1.642
Related Literature
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Romain Besnard,Guilhem Arrachart,Julien Cambedouzou,Stéphane Pellet-Rostaing RSC Adv., 2015,5, 57521-57531
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David L. Bryce Phys. Chem. Chem. Phys., 2006,8, 3379-3382
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D. Pla,M. Salleras,A. Morata,I. Garbayo,M. Gerbolés,N. Sabaté,N. J. Divins,A. Casanovas,J. Llorca,A. Tarancón Lab Chip, 2016,16, 2900-2910
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Haroldo C. Da Silva,Anna N. R. Da Silva,Theo L. S. Da Rocha,Isabel S. Hernandes,Hélio F. Dos Santos,Wagner B. De Almeida New J. Chem., 2020,44, 17391-17404
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